Cas no 61699-69-2 (3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-)
61699-69-2 structure
Product Name:3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-
CAS No:61699-69-2
MF:C16H26O4
MW:282.375245571136
CID:469444
PubChem ID:71393230
Update Time:2025-04-19
3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-
- 3,4-di(hexan-3-yloxy)cyclobut-3-ene-1,2-dione
- 3,4-Bis[(hexan-3-yl)oxy]cyclobut-3-ene-1,2-dione
- DTXSID90815004
- 61699-69-2
-
- Inchi: 1S/C16H26O4/c1-5-9-11(7-3)19-15-13(17)14(18)16(15)20-12(8-4)10-6-2/h11-12H,5-10H2,1-4H3
- InChI Key: MHKCZPRRDZHABK-UHFFFAOYSA-N
- SMILES: O(C1C(C(C=1OC(CC)CCC)=O)=O)C(CC)CCC
Computed Properties
- Exact Mass: 282.18318
- Monoisotopic Mass: 282.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 10
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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